Cas no 110438-99-8 (Acetamide,2-(diethylamino)-N-(1,1-dimethylethyl)-, hydrochloride (1:1))

Acetamide,2-(diethylamino)-N-(1,1-dimethylethyl)-, hydrochloride (1:1) structure
110438-99-8 structure
Product Name:Acetamide,2-(diethylamino)-N-(1,1-dimethylethyl)-, hydrochloride (1:1)
CAS No:110438-99-8
MF:C10H23ClN2O
MW:222.755421876907
CID:142310
PubChem ID:60441
Update Time:2025-04-19

Acetamide,2-(diethylamino)-N-(1,1-dimethylethyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • [2-(tert-butylamino)-2-oxoethyl]-diethylazanium,chloride
    • Acetamide,2-(diethylamino)-N-(1,1-dimethylethyl)-, hydrochloride (1:1)
    • diethyl-(tert-butylcarbamoylmethyl)azanium chloride
    • 2-(tert-butylamino)-N,N-diethyl-2-oxoethanaminium chloride
    • Acetamide, N-tert-butyl-2-(diethylamino)-, hydrochloride
    • N-tert-Butyl-2-(diethylamino)acetamide hydrochloride
    • TR 373
    • [2-(tert-butylamino)-2-oxoethyl]-diethylazanium;chloride
    • 110438-99-8
    • Inchi: 1S/C10H22N2O.ClH/c1-6-12(7-2)8-9(13)11-10(3,4)5;/h6-8H2,1-5H3,(H,11,13);1H
    • InChI Key: GTTVZIDWGCWZRO-UHFFFAOYSA-N
    • SMILES: [Cl-].O=C(C[NH+](CC)CC)NC(C)(C)C

Computed Properties

  • Exact Mass: 198.97
  • Monoisotopic Mass: 222.1498911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 157
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 33.5Ų

Experimental Properties

  • PSA: 37.07
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